Nicotinic acid, 2,2,11,11-tetramethyldodecamethylene ester

• CAS No.: 85018-62-8
• Molecular Formula: C28H40N2O4
• Molecular Weight: 468.6 g/mol
• IUPAC Name: [2,2,11,11-tetramethyl-12-(pyridine-3-carbonyloxy)dodecyl] pyridine-3-carboxylate
• InChI: InChI=1S/C28H40N2O4/c1-27(2,21-33-25(31)23-13-11-17-29-19-23)15-9-7-5-6-8-10-16-28(3,4)22-34-26(32)24-14-12-18-30-20-24/h11-14,17-20H,5-10,15-16,21-22H2,1-4H3
• InChI Key: NFTIKLSWWQQCEN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCCCCCCCC(C)(C)COC(=O)C1=CN=CC=C1)COC(=O)C2=CN=CC=C2

Description

Nicotinic acid, 2,2,11,11-tetramethyldodecamethylene ester is a useful research compound. Its molecular formula is C28H40N2O4 and its molecular weight is 468.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

53.10 Grams (0.3 mole) of nicotinoyl chloride hydrochloride in 150 ml of anhydrous pyridine were reacted with 12.90 grams (0.05 mole) of 2,2,11,11-tetramethyl-1,12-dodecanediol according to the procedure of the above example. 11.8 Grams of the title product, recrystallized from an 80/20 (v/v) mixture of ethanol/water, were obtained, having m.p. 66°-67° C. Yield: 50.5% of theoretical.